Cas no 1216095-27-0 (2-(2-butyl-4-methylthiazol-5-yl)acetic acid)

2-(2-butyl-4-methylthiazol-5-yl)acetic acid structure

1216095-27-0 structure

Product Name:2-(2-butyl-4-methylthiazol-5-yl)acetic acid

CAS No:1216095-27-0

MF:C₁₀H₁₅NO₂S

MW:213.29660153389

CID:4578396

Update Time:2025-09-23

2-(2-butyl-4-methylthiazol-5-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

- 5-Thiazoleacetic acid, 2-butyl-4-methyl-
- 2-(2-butyl-4-methylthiazol-5-yl)acetic acid
- Inchi： 1S/C10H15NO2S/c1-3-4-5-9-11-7(2)8(14-9)6-10(12)13/h3-6H2,1-2H3,(H,12,13)
- InChI Key： BKFQAYYXBLAQIM-UHFFFAOYSA-N
- SMILES： S1C(CC(O)=O)=C(C)N=C1CCCC

2-(2-butyl-4-methylthiazol-5-yl)acetic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Chemenu	CM468578-250mg	2-(2-butyl-4-methylthiazol-5-yl)acetic acid	1216095-27-0	95%+	250mg	$504	2023-01-04
Chemenu	CM468578-500mg	2-(2-butyl-4-methylthiazol-5-yl)acetic acid	1216095-27-0	95%+	500mg	$778	2023-01-04
Chemenu	CM468578-1g	2-(2-butyl-4-methylthiazol-5-yl)acetic acid	1216095-27-0	95%+	1g	$989	2023-01-04
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD00863365-1g	2-(2-Butyl-4-methyl-1,3-thiazol-5-yl)acetic acid	1216095-27-0	95%	1g	￥6626.0	2023-04-05
Enamine	EN300-367014-0.05g	2-(2-butyl-4-methyl-1,3-thiazol-5-yl)acetic acid	1216095-27-0	95%	0.05g	$212.0	2023-11-13
Enamine	EN300-367014-0.1g	2-(2-butyl-4-methyl-1,3-thiazol-5-yl)acetic acid	1216095-27-0	95%	0.1g	$317.0	2023-11-13
Enamine	EN300-367014-0.25g	2-(2-butyl-4-methyl-1,3-thiazol-5-yl)acetic acid	1216095-27-0	95%	0.25g	$452.0	2023-11-13
Enamine	EN300-367014-0.5g	2-(2-butyl-4-methyl-1,3-thiazol-5-yl)acetic acid	1216095-27-0	95%	0.5g	$713.0	2023-11-13
Enamine	EN300-367014-1.0g	2-(2-butyl-4-methyl-1,3-thiazol-5-yl)acetic acid	1216095-27-0	95%	1g	$0.0	2023-06-07
Enamine	EN300-367014-2.5g	2-(2-butyl-4-methyl-1,3-thiazol-5-yl)acetic acid	1216095-27-0	95%	2.5g	$1791.0	2023-11-13

2-(2-butyl-4-methylthiazol-5-yl)acetic acid Related Literature

1. Evidence of field induced slow magnetic relaxation in cis-[Co(hfac)2(H2O)2] exhibiting tri-axial anisotropy with a negative axial component†

Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
2. Evidence of CO2 molecule acting as an electron acceptor on a nanoporous metal–organic-framework MIL-53 or Cr3+(OH)(O2C–C6H4–CO2)†

Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
3. Distinct roles of SNARE-mimicking lipopeptides during initial steps of membrane fusion†

Alena Koukalová,Šárka Pokorná,Aimee L. Boyle,Nestor Lopez Mora,Alexander Kros,Martin Hof,Radek Šachl Nanoscale, 2018,10, 19064-19073
4. Examination of the hydrogen-bonding networks in small water clusters (n = 2–5, 13, 17) using absolutely localized molecular orbital energy decomposition analysis†

Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
5. Exceptionally high temperature spin crossover in amide-functionalised 2,6-bis(pyrazol-1-yl)pyridine iron(ii) complex revealed by variable temperature Raman spectroscopy and single crystal X-ray diffraction†

Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851

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